Cas no 155271-16-2 (1H-Purine-2,6-dione,3,7-dihydro-8-[(1E)-2-(4-methoxy-2,3-dimethylphenyl)ethenyl]-1,3-dimethyl-(9CI))

1H-Purine-2,6-dione,3,7-dihydro-8-[(1E)-2-(4-methoxy-2,3-dimethylphenyl)ethenyl]-1,3-dimethyl-(9CI) structure
155271-16-2 structure
Product name:1H-Purine-2,6-dione,3,7-dihydro-8-[(1E)-2-(4-methoxy-2,3-dimethylphenyl)ethenyl]-1,3-dimethyl-(9CI)
CAS No:155271-16-2
MF:C18H20N4O3
MW:340.376403808594
CID:163885
PubChem ID:6448865

1H-Purine-2,6-dione,3,7-dihydro-8-[(1E)-2-(4-methoxy-2,3-dimethylphenyl)ethenyl]-1,3-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione,3,7-dihydro-8-[(1E)-2-(4-methoxy-2,3-dimethylphenyl)ethenyl]-1,3-dimethyl-(9CI)
    • 8-[(E)-2-(4-Methoxy-2,3-dimethylphenyl)vinyl]-1,3-dimethyl-3,7-di hydro-1H-purine-2,6-dione
    • 155271-16-2
    • (E)-8-(4-Methoxy-2,3-dimethylstyryl)theophylline
    • YRUNUVOGMHQOPX-VQHVLOKHSA-N
    • 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-8-(2-(2,3-dimethyl-4-methoxyphenyl)ethenyl)-, (E)-
    • SCHEMBL7311852
    • Inchi: InChI=1S/C18H20N4O3/c1-10-11(2)13(25-5)8-6-12(10)7-9-14-19-15-16(20-14)21(3)18(24)22(4)17(15)23/h6-9H,1-5H3,(H,19,20)/b9-7+
    • InChI Key: YRUNUVOGMHQOPX-VQHVLOKHSA-N
    • SMILES: COC1=CC=C(/C=C/C2=NC3C(N(C(N(C)C=3N2)=O)C)=O)C(C)=C1C

Computed Properties

  • Exact Mass: 340.1537
  • Monoisotopic Mass: 340.153541
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 567
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.5
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.295
  • Boiling Point: 596.4°Cat760mmHg
  • Flash Point: 314.5°C
  • Refractive Index: 1.659
  • PSA: 78.53
  • LogP: 1.75610

1H-Purine-2,6-dione,3,7-dihydro-8-[(1E)-2-(4-methoxy-2,3-dimethylphenyl)ethenyl]-1,3-dimethyl-(9CI) Related Literature

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